2,4,5-trimethyl-N-[2-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)ethyl]benzenesulfonamide

Specification

• CAS No.: 873009-96-2
• Molecular Formula: C20H23N3O2S2
• Molecular Weight: 401.54
• IUPAC Name: 2,4,5-trimethyl-N-[2-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)ethyl]benzenesulfonamide
• Standard InChI: InChI=1S/C20H23N3O2S2/c1-13-10-15(3)19(11-14(13)2)27(24,25)22-9-7-18-16(4)23-20(26-18)17-6-5-8-21-12-17/h5-6,8,10-12,22H,7,9H2,1-4H3
• Standard InChI Key: ROTSZLHGYGPEHY-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCCC2=C(N=C(S2)C3=CN=CC=C3)C)C

Introduction

2,4,5-trimethyl-N-[2-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)ethyl]benzenesulfonamide is a complex organic compound that combines sulfonamide functionality with heterocyclic structures (pyridine and thiazole). The presence of these functional groups suggests that the compound may have applications in medicinal chemistry, particularly as a potential pharmacophore for antimicrobial or anticancer agents.

Structural Features:

• Benzenesulfonamide Core: The sulfonamide group (-SO₂NH-) is known for its biological activity, particularly in antibacterial and diuretic drugs.

• Substituents on the Benzene Ring: The methyl groups at positions 2, 4, and 5 increase the compound's hydrophobicity and may influence its interaction with biological targets.

• Heterocyclic Moiety: The pyridine-thiazole system adds complexity and potential specificity for enzyme binding or receptor interaction.

Pharmacological Applications:

• Antimicrobial Activity: Sulfonamides are well-known for their antibacterial properties. The addition of heterocyclic groups could enhance activity against resistant strains.

• Anticancer Potential: Compounds containing thiazole and pyridine rings have been explored for their anticancer properties due to their ability to inhibit specific enzymes or disrupt cellular processes.

• Anti-inflammatory Properties: The structural features suggest potential as an inhibitor of enzymes like cyclooxygenase or lipoxygenase.

Industrial Applications:

Sulfonamides are also used in polymer synthesis and as intermediates in the production of dyes and agricultural chemicals.

Research Findings (Hypothetical)

Parameter	Value/Observation
Molecular Formula	C₁₆H₁₉N₃O₂S
Molecular Weight	~349.41 g/mol
Biological Activity	Predicted antimicrobial and anticancer
Docking Studies	High affinity for enzyme X (hypothetical)
Toxicity	Low toxicity predicted in silico